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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the fungicides fenhexamid and boscalid for the

control of gray mold, caused by the necrotrophic fungus Botrytis cinerea. This pathogen is a

significant threat to a wide range of crops, leading to substantial economic losses. The

information presented herein is supported by experimental data to aid in research and

development of effective disease management strategies.

Introduction to Gray Mold and Fungicide Classes
Gray mold, incited by Botrytis cinerea, is a devastating disease affecting over 1,400 plant

species, including fruits, vegetables, and ornamental plants.[1] Its control heavily relies on the

application of fungicides. Fenhexamid and boscalid represent two different chemical classes

with distinct modes of action against B. cinerea.

Fenhexamid: A hydroxyanilide fungicide, it is a sterol biosynthesis inhibitor (SBI) that

specifically targets the 3-ketoreductase enzyme (Erg27) in the ergosterol biosynthesis

pathway.[2][3] This inhibition disrupts the fungal cell membrane structure and function.

Boscalid: A carboxamide fungicide, it is a succinate dehydrogenase inhibitor (SDHI).

Boscalid acts on complex II of the mitochondrial respiratory chain, blocking energy

production in the fungal cells.[4]
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The distinct mechanisms of action of fenhexamid and boscalid are crucial for understanding

their efficacy and the development of resistance.

Fenhexamid: Inhibition of Ergosterol Biosynthesis
Fenhexamid disrupts the C4-demethylation step in the ergosterol biosynthesis pathway by

inhibiting the 3-ketoreductase enzyme (Erg27). Ergosterol is an essential component of the

fungal cell membrane, and its depletion leads to impaired membrane integrity and function,

ultimately inhibiting fungal growth.
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Fenhexamid's mechanism of action.

Boscalid: Inhibition of Mitochondrial Respiration
Boscalid targets the succinate dehydrogenase (SDH) enzyme, also known as complex II, in the

mitochondrial electron transport chain. By binding to the SdhB subunit of the SDH enzyme,

boscalid inhibits the oxidation of succinate to fumarate, which is a critical step in the

tricarboxylic acid (TCA) cycle and cellular respiration. This blockage of the electron transport

chain disrupts ATP production, leading to fungal cell death.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b2821420?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2821420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mitochondrial Electron Transport Chain

Succinate

Fumarate

Succinate Dehydrogenase (Complex II)

Complex II

TCA Cycle

Complex IIIElectron Transfer Complex IVElectron Transfer ATP Production

Boscalid  Inhibition

Click to download full resolution via product page

Boscalid's mechanism of action.

Comparative Efficacy and Resistance
The performance of fenhexamid and boscalid can be influenced by the prevalence of resistant

B. cinerea isolates in a given population.

Efficacy Data
While direct comparative field trial data on the percentage of disease control is not readily

available in the reviewed literature, some studies provide insights into their relative

performance. For instance, in a study on strawberries, a combination of fludioxonil and

cyprodinil completely prevented post-harvest gray mold, while pyrimethanil and boscalid

reduced the disease by 88% and 42%, respectively, compared to the untreated control at 0

days following treatment and 4 days of shelf life.[4] Another study on greenhouse cucumbers

found that a product containing pyraclostrobin and boscalid (Signum) was the most effective in

reducing the number of infected flowers and fruits.[5] Generally, both fungicides are considered

to have good to excellent activity against gray mold in the absence of resistance.[6]

Fungicide Resistance
Resistance to both fenhexamid and boscalid has been widely reported in B. cinerea

populations. The frequency of resistant isolates varies significantly depending on the crop,

geographical location, and fungicide application history.
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Table 1: Frequency of Resistance to Fenhexamid and Boscalid in Botrytis cinerea from Various

Studies

Crop Location
Year(s) of
Isolation

No. of
Isolates

Fenhexa
mid
Resistanc
e (%)

Boscalid
Resistanc
e (%)

Referenc
e

Strawberry
Carolinas,

USA
2011 214 16.8 - [2]

Strawberry

California

&

Washingto

n, USA

2012-2013 355 29
66 (CA), 49

(WA)
[7]

Blueberry
Michigan,

USA
2019 131 1 48 [8]

Blueberry
Michigan,

USA
2020 40 0 62 [8]

Grape
Michigan,

USA
2014 115 3.4 91.3 [1]

Grape
Michigan,

USA
2018 125 38.4 95.2 [1]

Small

Fruits

Mid-

Atlantic,

USA

2014-2019 249 48 26 [9]

Table

Grape

California,

USA

Not

Specified
212 13.7 85.0 [10]

Table 2: EC50 Values for Fenhexamid and Boscalid in Sensitive and Resistant B. cinerea

Isolates
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Fungicide Isolate Type
EC50 Range
(µg/mL)

Reference

Fenhexamid Sensitive < 0.1 [10]

Fenhexamid Resistant ≥ 0.1 [10]

Boscalid Sensitive - -

Boscalid Resistant > 50 [7]

Genetic Basis of Resistance
Resistance to both fungicides is primarily due to point mutations in their respective target

genes.

Fenhexamid Resistance: Mutations in the erg27 gene, which encodes the 3-ketoreductase,

are associated with fenhexamid resistance. The most frequently reported mutation is F412S,

but other mutations such as T63I, F412C, and F412I have also been identified.[2]

Boscalid Resistance: Point mutations in the gene encoding the SdhB subunit of the

succinate dehydrogenase enzyme are responsible for boscalid resistance. The most

common mutations occur at codon H272, leading to substitutions with arginine (H272R) or

tyrosine (H272Y).[10] Other mutations like P225F and N230I have also been reported.

Experimental Protocols
Fungicide Sensitivity Assay (Mycelial Growth)
This method is commonly used to determine the sensitivity of B. cinerea isolates to fungicides.

Mycelial Growth Assay Workflow

Culture B. cinerea on PDA
Transfer mycelial plugs to
fungicide-amended and

non-amended media

Incubate at 20-25°C
for 3-5 days Measure colony diameter Calculate percent inhibition

and determine EC50 values
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Workflow for a mycelial growth assay.

Protocol:

Media Preparation: Prepare potato dextrose agar (PDA) or other suitable media amended

with a range of fungicide concentrations. A non-amended medium serves as a control.

Inoculation: Place a mycelial plug (typically 5 mm in diameter) from the margin of an actively

growing B. cinerea culture onto the center of each fungicide-amended and control plate.

Incubation: Incubate the plates at 20-25°C in the dark for 3 to 5 days.

Data Collection: Measure the diameter of the fungal colony in two perpendicular directions.

Analysis: Calculate the percentage of mycelial growth inhibition relative to the control. The

effective concentration that inhibits 50% of mycelial growth (EC50) can be determined by

regression analysis.

Detached Fruit Assay
This assay evaluates the efficacy of fungicides in controlling gray mold on fruit.

Protocol:

Fruit Preparation: Surface-disinfect healthy, unwounded fruit (e.g., strawberries) with a dilute

ethanol or sodium hypochlorite solution, rinse with sterile water, and allow to air dry.

Fungicide Application: Spray the fruit with the fungicide at the desired concentration until

runoff and allow them to dry. Control fruit are sprayed with water.

Inoculation: Place a small volume of a conidial suspension or a mycelial plug of B. cinerea

onto the surface of each fruit.

Incubation: Place the fruit in a high-humidity chamber at room temperature for several days.

Evaluation: Assess disease development by measuring lesion diameter or disease incidence

(percentage of infected fruit).
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Resistance Management
The high risk of resistance development to both fenhexamid and boscalid necessitates the

implementation of robust resistance management strategies.

Alternation and Mixtures: Alternate fungicides with different modes of action (FRAC groups)

or use pre-mixes or tank-mixes of fungicides with different modes of action.

Limiting Applications: Limit the number of applications of at-risk fungicides per season.

Integrated Pest Management (IPM): Combine chemical control with cultural practices such

as sanitation, canopy management to improve air circulation, and the use of less susceptible

cultivars.

Monitoring: Regularly monitor B. cinerea populations for shifts in fungicide sensitivity to guide

fungicide selection.

Conclusion
Both fenhexamid and boscalid can be effective tools for the management of gray mold.

However, their efficacy is increasingly challenged by the development of fungicide resistance. A

thorough understanding of their mechanisms of action, the prevalence of resistant strains in a

given area, and the implementation of sound resistance management practices are critical for

their sustainable use in gray mold control programs. Researchers and drug development

professionals should focus on developing novel fungicides with new modes of action and on

strategies to prolong the effectiveness of existing chemistries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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